Cas no 1798775-86-6 ((4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid)

• Product Name: (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid
• CAS No: 1798775-86-6
• MF: C₉H₁₃IN₂O₂
• MW: 308.116194486618
• MDL: MFCD28962891
• CID: 5152508
• PubChem ID: 86207994
• Update Time: 2025-05-23

(4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid

• MDL： MFCD28962891
• Inchi： 1S/C9H13IN2O2/c1-6(2)4-12-5-7(10)8(11-12)3-9(13)14/h5-6H,3-4H2,1-2H3,(H,13,14)
• InChI Key： ISZMKMPSDQSJHF-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=C(I)C(CC(O)=O)=N1

Additional information on (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid

Comprehensive Overview of (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid (CAS No. 1798775-86-6)

(4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid (CAS No. 1798775-86-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyrazole derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of an iodo substituent and an acetic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in its potential as a building block for small molecule inhibitors and bioconjugation reagents. The compound's CAS number 1798775-86-6 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the key trends in organic synthesis is the exploration of iodinated compounds, which are pivotal in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. The 4-iodo group in this molecule enhances its reactivity, making it a preferred choice for palladium-catalyzed transformations. This aligns with the growing interest in sustainable chemistry, where efficient catalytic processes are prioritized to minimize waste.

Another area of interest is the compound's potential role in proteomics research. The acetic acid functional group allows for easy derivatization, enabling its use in biomarker discovery and drug-target interactions. With the rise of AI-driven drug design, compounds like (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid are increasingly analyzed through computational models to predict their binding affinities and metabolic pathways.

From an industrial perspective, the scalability of synthesizing CAS 1798775-86-6 is a critical factor. Manufacturers are optimizing routes to ensure high yield and purity, addressing the needs of high-throughput screening platforms. The compound's stability under various conditions also makes it suitable for long-term storage, a feature highly valued in research laboratories.

Environmental considerations are also shaping the discourse around such compounds. The biodegradability and eco-toxicity profiles of pyrazole-based molecules are under scrutiny, with efforts to develop greener alternatives. This resonates with the broader push for green chemistry principles in synthetic workflows.

In summary, (4-Iodo-1-isobutyl-1H-pyrazol-3-yl)-acetic acid (CAS No. 1798775-86-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—highlight its importance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play an even greater role in advancing precision medicine and sustainable technologies.